ethyl 6-ethyl-7-methoxy-4-oxo-3-(2-phenylthiazol-4-yl)-4H-chromene-2-carboxylate

• IUPAC Name: ethyl 6-ethyl-7-methoxy-4-oxo-3-(2-phenyl-1,3-thiazol-4-yl)chromene-2-carboxylate
• InChI: InChI=1S/C24H21NO5S/c1-4-14-11-16-19(12-18(14)28-3)30-22(24(27)29-5-2)20(21(16)26)17-13-31-23(25-17)15-9-7-6-8-10-15/h6-13H,4-5H2,1-3H3
• InChI Key: MABISOXIIZETBG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1OC)OC(=C(C2=O)C3=CSC(=N3)C4=CC=CC=C4)C(=O)OCC
• Molecular Formula: C24H21NO5S
• Molecular Weight: 435.5 g/mol
• CAS No.: 314247-30-8

Description

Ethyl 6-ethyl-7-methoxy-4-oxo-3-(2-phenylthiazol-4-yl)-4H-chromene-2-carboxylate is a useful research compound. Its molecular formula is C24H21NO5S and its molecular weight is 435.49. The purity is usually 95%.
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Scientific Research Applications

• Cancer Treatment and Drug Resistance : A related compound, ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate, shows potential in mitigating drug resistance in leukemia cells. It has low micromolar cytotoxicity against a range of hematologic and solid tumor cells and is effective in killing drug-resistant cancer cells over parent cancer cells (Das et al., 2009).

• Crystal and Molecular Structure Studies : Studies on compounds with a similar structure, like ethyl 4-(4-hydroxyphenyl)-6-(6-methoxy-2-naphthyl)-2-oxocyclohex-3-ene-1-carboxylate, have been conducted to understand their crystal and molecular structures. These structures are significant for their potential in biological activities and chemical reactions (Kaur et al., 2012).

• Synthesis of Medicinally Promising Derivatives : Research has focused on the efficient synthesis of medicinally promising derivatives of similar compounds. This includes methods like sequential one-pot, atom economical three-component reactions (Boominathan et al., 2011).

• Synthesis and Cytotoxic Activity : Novel derivatives have been synthesized, starting from related compounds, to study their cytotoxic activity against human cancer cell lines. This research is crucial in the development of new anticancer agents (Reddy et al., 2014).

• Photoluminescence Studies : Studies on ethyl coumarin-3-carboxylate derivatives, closely related to your compound of interest, have been conducted to investigate their photoluminescence properties. These properties are essential for applications in optical materials and sensors (Song et al., 2014).

• Antimicrobial Analysis and Toxicity Study : Research involving the synthesis of novel chromone-pyrimidine coupled derivatives and their evaluation for antimicrobial activity highlights the potential of these compounds in medical applications. Additionally, toxicity studies ensure their safety for potential therapeutic use (Tiwari et al., 2018).